Cas no 123343-96-4 (Benzenamine, 4-methoxy-2-methyl-5-nitro-)

Benzenamine, 4-methoxy-2-methyl-5-nitro- structure
123343-96-4 structure
Product Name:Benzenamine, 4-methoxy-2-methyl-5-nitro-
CAS No:123343-96-4
MF:C8H10N2O3
MW:182.176601886749
CID:1215103
PubChem ID:12069313
Update Time:2025-04-20

Benzenamine, 4-methoxy-2-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-methoxy-2-methyl-5-nitro-
    • 4-methoxy-2-methyl-5-nitroaniline
    • MFCD28801079
    • D88092
    • DTXSID50476938
    • DB-218957
    • 123343-96-4
    • SY357307
    • SCHEMBL3647381
    • Inchi: 1S/C8H10N2O3/c1-5-3-8(13-2)7(10(11)12)4-6(5)9/h3-4H,9H2,1-2H3
    • InChI Key: UKOJKBPYZLLFOL-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC(C)=C(C=C1[N+](=O)[O-])N

Computed Properties

  • Exact Mass: 182.0692
  • Monoisotopic Mass: 182.06914219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 81.1Ų

Experimental Properties

  • PSA: 78.39

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